Cas no 1361672-94-7 (2,6-Dichloro-4'-methyl-3'-trifluoromethyl-biphenyl)

• Product Name: 2,6-Dichloro-4'-methyl-3'-trifluoromethyl-biphenyl
• CAS No: 1361672-94-7
• MF: C₁₄H₉Cl₂F₃
• MW: 305.122472524643
• CID: 5000007
• Update Time: 2025-07-24

2,6-Dichloro-4'-methyl-3'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-4'-methyl-3'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H9Cl2F3/c1-8-5-6-9(7-10(8)14(17,18)19)13-11(15)3-2-4-12(13)16/h2-7H,1H3
• InChI Key： WEDSACBDHJCSTE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC(C)=C(C(F)(F)F)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 296
• XLogP3: 6.1
• Topological Polar Surface Area: 0

Additional information on 2,6-Dichloro-4'-methyl-3'-trifluoromethyl-biphenyl

Introduction to 2,6-Dichloro-4'-methyl-3'-trifluoromethyl-biphenyl (CAS No. 1361672-94-7)

2,6-Dichloro-4'-methyl-3'-trifluoromethyl-biphenyl, identified by the CAS number 1361672-94-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and chemical properties. This biphenyl derivative, characterized by the presence of chlorine, methyl, and trifluoromethyl substituents, exhibits a range of potential applications that make it a subject of extensive research and development.

The molecular structure of 2,6-Dichloro-4'-methyl-3'-trifluoromethyl-biphenyl consists of two benzene rings connected by a methylene bridge, with substituents strategically placed to enhance its reactivity and functionality. The chlorine atoms at the 2 and 6 positions contribute to its electron-withdrawing nature, while the methyl group at the 4' position and the trifluoromethyl group at the 3' position introduce both steric hindrance and electronic effects that can influence its interactions with biological targets.

In recent years, this compound has been studied for its potential in various applications, particularly in the development of novel pharmaceuticals and advanced materials. Its biphenyl core is a common motif in many bioactive molecules, and the specific substitution pattern in 2,6-Dichloro-4'-methyl-3'-trifluoromethyl-biphenyl makes it a promising candidate for further exploration.

One of the most intriguing aspects of 2,6-Dichloro-4'-methyl-3'-trifluoromethyl-biphenyl is its utility as a building block in medicinal chemistry. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to tailor its properties for specific biological activities. For instance, the electron-withdrawing nature of the chlorine substituents can enhance binding affinity to certain enzymes or receptors, while the fluoro group can improve metabolic stability.

Recent studies have highlighted the compound's potential in addressing various therapeutic challenges. Researchers have investigated its interactions with enzymes involved in inflammatory pathways, suggesting that it may have anti-inflammatory properties. Additionally, its structural features have been explored in the context of developing kinase inhibitors, which are crucial for treating cancers and other diseases.

The synthesis of 2,6-Dichloro-4'-methyl-3'-trifluoromethyl-biphenyl involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the biphenyl core and introduce the desired substituents. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that enable such complex molecules to be produced efficiently.

In materials science, 2,6-Dichloro-4'-methyl-3'-trifluoromethyl-biphenyl has been explored for its potential applications in organic electronics. Its rigid biphenyl structure and electron-deficient nature make it a suitable candidate for use in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and other optoelectronic devices. The fluoro substituent can further enhance charge transport properties, making it an attractive material for next-generation electronic applications.

The compound's stability under various conditions is another area of interest. Studies have examined its thermal stability and resistance to degradation under different environmental conditions, which are critical factors for its practical application. These studies not only provide insights into its chemical behavior but also help in designing better synthetic routes that improve yield and reduce waste.

Evaluation of 2,6-Dichloro-4'-methyl-3'-trifluoromethyl-biphenyl's biological activity has been conducted through both computational modeling and experimental assays. Computational methods have been used to predict how the compound interacts with biological targets at the molecular level, while experimental studies have validated these predictions by measuring actual biological responses. This dual approach has provided valuable insights into its potential therapeutic applications.

The future prospects for 2,6-Dichloro-4'-methyl-3'-trifluoromethyl-biphenyl are vast. Ongoing research aims to expand its applications into new areas such as drug discovery and advanced materials. By leveraging cutting-edge technologies like high-throughput screening and machine learning algorithms, researchers hope to uncover new uses for this compound that could revolutionize multiple industries.

In conclusion, 2,6-Dichloro-4'-methyl-3'-trifluoromethyl-biphenyl, with its unique structural features and versatile applications, represents a significant advancement in both pharmaceuticals and materials science. Its continued study promises to yield new insights and innovations that could benefit society in numerous ways.